Cas no 38769-05-0 (3-sulfolactate)

• Product Name: 3-sulfolactate
• CAS No: 38769-05-0
• MF: C₃H₆O₆S
• MW: 170.141140460968
• CID: 1490938
• PubChem ID: 656446
• Update Time: 2025-11-06

3-sulfolactate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-hydroxy-3-sulfo-
• 2-Hydroxy-3-sulfopropanoic acid
• 3-sulfolactate

• Inchi： 1S/C3H6O6S/c4-2(3(5)6)1-10(7,8)9/h2,4H,1H2,(H,5,6)(H,7,8,9)
• InChI Key： CQQGIWJSICOUON-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 169.98848

Experimental Properties

• PSA: 111.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives

Additional information on 3-sulfolactate

Comprehensive Analysis of 3-Sulfolactate (CAS No. 38769-05-0): Properties, Applications, and Research Insights

3-Sulfolactate (CAS No. 38769-05-0) is an organosulfur compound gaining attention in biochemical and industrial research due to its unique structural properties and potential applications. This metabolite, derived from sulfolactic acid, plays a role in microbial sulfur metabolism and has been studied for its enzymatic interactions. Researchers are increasingly exploring its utility in green chemistry and sustainable biosynthesis, aligning with global trends toward eco-friendly alternatives.

The molecular structure of 3-sulfolactate features a sulfonate group attached to a lactate backbone, making it a polar molecule with high water solubility. This characteristic is critical for its function in biological systems, particularly in pathways like the sulfoglycolysis cycle. Recent studies highlight its involvement in metabolic engineering, where it serves as a precursor for value-added chemicals. For instance, its derivatives are investigated for biodegradable surfactants and pharmaceutical intermediates.

One of the most searched questions about 3-sulfolactate revolves around its synthesis methods. Current protocols often employ enzymatic catalysis using recombinant enzymes like sulfolactate dehydrogenase, which aligns with the demand for low-waste production. Another trending topic is its potential role in gut microbiome studies, as certain bacteria metabolize 3-sulfolactate to produce short-chain fatty acids, linking it to human health research.

From an industrial perspective, 3-sulfolactate is explored for its chelating properties, which could replace traditional phosphates in detergents, addressing environmental regulations. Its compatibility with enzyme stabilization also makes it a candidate for biocatalysis applications. These facets position 38769-05-0 as a compound of interest in circular economy initiatives.

Analytical techniques such as NMR spectroscopy and mass spectrometry are pivotal in characterizing 3-sulfolactate purity and stability. Researchers emphasize the need for high-throughput screening to optimize its production yields, a topic frequently queried in scientific databases. Additionally, its thermodynamic properties are under scrutiny for process scale-up challenges.

In summary, 3-sulfolactate (CAS No. 38769-05-0) bridges multiple disciplines, from biotechnology to material science. Its versatility and alignment with sustainability goals ensure continued relevance in both academic and industrial spheres. Future research may unlock further applications, particularly in personalized medicine and renewable energy sectors.